Cas no 1804249-67-9 (3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1804249-67-9
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4975059
• Update Time: 2025-07-22

3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6O2/c12-5-4-7(19)6-2-1-3-8(20-11(16,17)18)9(6)10(13,14)15/h1-3H,4-5H2
• InChI Key： ARFRCTMZUQADHV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1C(F)(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804249-67-9)

3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804249-67-9, represents a class of molecules characterized by the presence of bromine and trifluoromethyl substituents, which are known to enhance the bioactivity and metabolic stability of potential drug candidates. The structural framework of this molecule, featuring a propan-1-one backbone coupled with a trifluoromethoxy and trifluoromethyl-substituted aromatic ring, positions it as a promising intermediate in the synthesis of novel therapeutic agents.

The significance of such compounds in modern drug discovery cannot be overstated. The pharmaceutical industry increasingly relies on advanced synthetic methodologies to develop molecules with optimized pharmacokinetic profiles and target-specific interactions. In this context, 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one serves as a versatile building block that can be further functionalized to produce derivatives with enhanced efficacy and reduced side effects. The presence of both bromine and trifluoromethyl groups in its structure is particularly noteworthy, as these elements are frequently employed to modulate lipophilicity, metabolic clearance, and binding affinity to biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of lead compounds for drug development. Among these, 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one has been recognized for its potential in addressing various therapeutic challenges. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in cancer progression. The trifluoromethoxy group, in particular, has been shown to improve binding interactions with protein targets by increasing hydrophobicity and reducing ionization at physiological pH levels.

The synthesis of 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one involves a series of well-established organic transformations, including bromination, alkylation, and functional group interconversions. The use of fluorinated aromatic systems is particularly relevant in contemporary medicinal chemistry due to their ability to impart unique physicochemical properties to drug candidates. For example, the electron-withdrawing nature of the trifluoromethyl group can enhance the potency of a drug by stabilizing transition states during enzyme-substrate interactions. Similarly, the bromine atom provides a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In light of recent research, 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one has been explored as a precursor for developing small-molecule inhibitors targeting neurological disorders. Preliminary data suggest that certain analogs derived from this compound may modulate neurotransmitter receptor activity without causing significant off-target effects. This aligns with the broader trend in drug discovery toward creating molecules that exhibit high selectivity and minimal toxicity. The trifluoromethoxy-substituted phenyl ring is particularly interesting from a structural perspective, as it can serve as a scaffold for generating conformationally constrained derivatives that improve binding affinity.

The role of computational modeling in optimizing the pharmacological properties of 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one cannot be overlooked. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict how modifications to the core structure will influence bioactivity. For instance, virtual screening algorithms have been used to identify optimal positions for further functionalization based on predicted binding interactions with biological targets. Such approaches not only accelerate the drug discovery process but also reduce the reliance on empirical testing through wet chemistry experiments.

From an industrial perspective, the scalability of synthesizing 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one remains a critical consideration for its commercial viability. Modern synthetic routes emphasize efficiency and cost-effectiveness while minimizing waste generation—a key principle in green chemistry initiatives. Recent innovations in catalytic systems have allowed for more sustainable production methods without compromising yield or purity standards required for pharmaceutical applications.

The future prospects for 3-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one extend beyond its current applications in academic research; it holds potential as an industrial intermediate for large-scale manufacturing processes once its full synthetic utility is realized. Collaborative efforts between academia and industry are essential to bridge gaps between laboratory-scale discoveries and commercial production readiness—ensuring that promising compounds like this one can transition smoothly into clinical development pipelines.